Cas no 1049468-26-9 (3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide)

• Product Name: 3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide
• CAS No: 1049468-26-9
• MF: C₁₉H₂₀F₃N₃O
• MW: 363.376814842224
• CID: 5748374
• PubChem ID: 42266661
• Update Time: 2025-05-24

3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]benzamide
• 3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide
• 3,4-difluoro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)benzamide
• F5264-0292
• AKOS024504163
• 1049468-26-9

• Inchi： 1S/C19H20F3N3O/c20-15-2-4-16(5-3-15)25-11-9-24(10-12-25)8-7-23-19(26)14-1-6-17(21)18(22)13-14/h1-6,13H,7-12H2,(H,23,26)
• InChI Key： BFAFTLXYCILKKG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CCNC(C2C=CC(=C(C=2)F)F)=O)CC1

Computed Properties

• Exact Mass: 363.15584676g/mol
• Monoisotopic Mass: 363.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide

3,4-Difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide: A Comprehensive Overview

The compound with CAS No. 1049468-26-9, known as 3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a piperazine ring substituted with a fluorophenyl group. The presence of fluorine atoms at the 3 and 4 positions of the benzamide ring introduces electronic effects that can influence its reactivity and biological activity.

Recent studies have highlighted the potential of 3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its role as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous diseases, including cardiovascular disorders and neurodegenerative conditions. The piperazine ring in the molecule is particularly significant due to its ability to form hydrogen bonds and interact with key residues in protein binding pockets.

The synthesis of 3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide involves a multi-step process that typically begins with the preparation of the benzamide core. This is followed by the introduction of fluorine atoms at the 3 and 4 positions through electrophilic substitution reactions. The piperazine ring is then incorporated via nucleophilic substitution or coupling reactions, depending on the specific synthetic strategy employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

In terms of applications, 3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide has shown promise as a lead compound in medicinal chemistry programs aimed at developing novel therapeutics. Its ability to modulate enzyme activity and influence cellular signaling pathways makes it a valuable tool for studying disease mechanisms. For example, studies have demonstrated its potential as an inhibitor of kinases involved in cancer progression, suggesting its role in anticancer drug development.

From a materials science perspective, this compound has also been investigated for its properties in organic electronics. The fluorine atoms in its structure contribute to its electronic characteristics, making it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on optimizing its solubility and stability under operational conditions to enhance device performance.

Furthermore, 3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide has been utilized as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has led to applications in nanotechnology and molecular recognition systems. Researchers have explored its potential in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

In conclusion, 3,4-difluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1049468-26-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific innovation.